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Introduction
AMG-458 is a potent and selective small molecule inhibitor of the c-Met receptor tyrosine

kinase.[1][2][3] The c-Met pathway plays a crucial role in cell proliferation, survival, migration,

and invasion, and its aberrant activation is implicated in the development and progression of

numerous cancers.[4][5] AMG-458 has demonstrated significant anti-tumor activity in

preclinical models by inhibiting c-Met phosphorylation and downstream signaling.[1][2] These

application notes provide detailed protocols for key in vitro assays to evaluate the efficacy and

mechanism of action of AMG-458.
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Target Kᵢ (nM) Reference

c-Met (Human) 1.2 [1][2]

c-Met (Mouse) 2.0 [2][3]

c-Met (H1094R) 0.5 [1]

c-Met (V1092I) 1.1 [1]

c-Met (D1228H) 2.2 [1]

c-Met (M1250T) 4.1 [6]

c-Met (Y1230H) 4.5 [6]

VEGFR2 >4100 [6]

Cellular Activity of AMG-458
Cell Line Assay IC₅₀ (nM) Reference

PC3
HGF-mediated c-Met

Phosphorylation
60 [1][7]

CT26
HGF-mediated c-Met

Phosphorylation
120 [1][7]

HUVEC c-Met Inhibition 690 [4][5]

H441 Cell Viability
More sensitive than

A549
[8]

A549 Cell Viability
Less sensitive than

H441
[8]

Signaling Pathway
The binding of Hepatocyte Growth Factor (HGF) to its receptor, c-Met, induces receptor

dimerization and autophosphorylation of tyrosine residues within the kinase domain. This

activation triggers downstream signaling cascades, primarily the PI3K/Akt and RAS/MAPK

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4722623/
https://www.researchgate.net/profile/Namdev-Togre-2/post/I-have-problem-regarding-use-of-Lumax-CLIA-Strip-Reader-for-cmet-kinase-assay/attachment/59d624b16cda7b8083a20428/AS%3A401446932631562%401472723815770/download/met+kinase+assay+protocol.pdf
https://www.researchgate.net/profile/Namdev-Togre-2/post/I-have-problem-regarding-use-of-Lumax-CLIA-Strip-Reader-for-cmet-kinase-assay/attachment/59d624b16cda7b8083a20428/AS%3A401446932631562%401472723815770/download/met+kinase+assay+protocol.pdf
https://broadpharm.com/protocol_files/cell_viability_assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC4722623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4722623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4722623/
https://www.researchgate.net/figure/c-Met-inhibitors-suppressed-cell-viability-and-c-Met-activation-in-Basal-like-type-of_fig3_320173580
https://www.researchgate.net/figure/c-Met-inhibitors-suppressed-cell-viability-and-c-Met-activation-in-Basal-like-type-of_fig3_320173580
https://www.researchgate.net/figure/c-Met-inhibitors-suppressed-cell-viability-and-c-Met-activation-in-Basal-like-type-of_fig3_320173580
https://www.benchchem.com/product/b1684692?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4722623/
https://www.thno.org/v08/p2329/thnov08p2329s1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4722623/
https://www.thno.org/v08/p2329/thnov08p2329s1.pdf
https://bpsbioscience.com/c-met-kinase-assay-kit-79559
https://bpsbioscience.com/chemi-versetm-c-met-kinase-assay-kit-82565
https://www.creative-biogene.com/support/protocol-for-cell-viability-assays-cck-8-and-mtt.html
https://www.creative-biogene.com/support/protocol-for-cell-viability-assays-cck-8-and-mtt.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Erk) pathways, which promote cell survival and proliferation. AMG-458 selectively inhibits the

kinase activity of c-Met, thereby blocking these downstream signals.
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Prepare Assay Buffer
(40mM Tris, pH 7.5, 20mM MgCl2,

0.1mg/ml BSA, 50µM DTT)

Add Recombinant
c-Met Enzyme

Add AMG-458
(or DMSO vehicle)

Add Substrate
(e.g., Poly(Glu,Tyr) 4:1) & ATP Incubate at 30°C Stop Reaction & Measure

ADP Production (e.g., ADP-Glo™)

Seed and Treat Cells
with AMG-458

Harvest Cells
(including supernatant)

Wash with Cold PBS

Resuspend in
Annexin V Binding Buffer

Add Annexin V-FITC
and Propidium Iodide (PI)

Incubate in the Dark
(15-20 min, RT)

Analyze by
Flow Cytometry

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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